β-Cubebene

• CAS No.: 13744-15-5
• Product Name: β-Cubebene
• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: (1R,5S,6R,7S,10R)-10-methyl-4-methylidene-7-propan-2-yltricyclo[4.4.0.01,5]decane
• Standard InChI: InChI=1S/C15H24/c1-9(2)12-6-5-11(4)15-8-7-10(3)13(15)14(12)15/h9,11-14H,3,5-8H2,1-2,4H3/t11-,12+,13-,14-,15+/m1/s1
• Standard InChIKey: FSRZGYRCMPZNJF-KHMAMNHCSA-N
• Isomeric SMILES: C[C@@H]1CC[C@H]([C@H]2[C@]13[C@@H]2C(=C)CC3)C(C)C
• SMILES: CC1CCC(C2C13C2C(=C)CC3)C(C)C
• Canonical SMILES: CC1CCC(C2C13C2C(=C)CC3)C(C)C
• Description: Beta-Cubebene, also known as B-cubebene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Cubebene is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Cubebene has been primarily detected in saliva. Within the cell, Beta-cubebene is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Cubebene is a citrus and fruity tasting compound that can be found in a number of food items such as lemon balm, common oregano, spearmint, and sweet basil. This makes Beta-cubebene a potential biomarker for the consumption of these food products.; Beta-cubebene is a tricyclic sesquiterpene, a constituent of the leaf oil cubebene obtained from a variety of species of flowering plant. It has a role as a plant metabolite. It is a sesquiterpene and a carbotricyclic compound.
• Synonyms: (-)-β-Cubebene; (3aS,3bR,4S,7R,7aR)-Octahydro-7-methyl-3-methylene-4-(1-methylethyl)-1H-cyclopenta[1,3]cyclopropa[1,2]benzene; [3aS-(3aα,3bβ,4β,7α,7aS*)]-Octahydro-7-methyl-3-methylene-4-(1-methylethyl)-1H-cyclopenta[1,3]cyclopropa[1,2]benzene; (3aS
• PubChem Compound: 93081
• Last Modified: Nov 11 2021